Cas no 65101-72-6 (Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate)

• Product Name: Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate
• CAS No: 65101-72-6
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 407974
• PubChem ID: 1531686
• Update Time: 2025-05-22

Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [5-methyl-2-(1-methylethyl)phenoxy]-, ethyl ester
• ethyl 2-(5-methyl-2-propan-2-ylphenoxy)acetate
• ethyl 2-[5-methyl-2-(propan-2-yl)phenoxy]acetate
• BS-32673
• 65101-72-6
• DTXSID90364163
• SBB020291
• ETHYL 2-(2-ISOPROPYL-5-METHYLPHENOXY)ACETATE
• SCHEMBL19918322
• ETHYL2-(2-ISOPROPYL-5-METHYLPHENOXY)ACETATE
• ethyl (2-isopropyl-5-methylphenoxy)acetate
• AKOS000307989
• STK348984
• ethyl [5-methyl-2-(propan-2-yl)phenoxy]acetate
• Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate

• Inchi： 1S/C14H20O3/c1-5-16-14(15)9-17-13-8-11(4)6-7-12(13)10(2)3/h6-8,10H,5,9H2,1-4H3
• InChI Key： HRNMZTVOCSNNOO-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 236.1413
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate

Recent Advances in the Study of Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate (CAS: 65101-72-6)

Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate (CAS: 65101-72-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate, highlighting its role as a key intermediate in the production of novel anti-inflammatory agents. The study demonstrated that the compound can be efficiently synthesized through a series of esterification and etherification reactions, with a high yield and purity. The researchers also noted that the structural features of this compound make it a promising candidate for further modification to enhance its bioactivity.

In another study, researchers explored the biological activity of Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate and its derivatives. The findings revealed that the compound exhibits moderate inhibitory effects on certain inflammatory markers, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, molecular docking studies indicated that the compound interacts with specific protein targets involved in inflammation pathways, providing insights into its mechanism of action.

Further research has also investigated the pharmacokinetic properties of Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate. A study conducted by a team of pharmacologists evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The results indicated that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for its development as a therapeutic agent.

Despite these promising findings, challenges remain in the development of Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate as a drug candidate. For instance, further optimization of its chemical structure may be required to improve its potency and selectivity. Additionally, comprehensive toxicity studies are needed to ensure its safety profile before advancing to clinical trials. Researchers are also exploring the potential of this compound in combination therapies, where it may enhance the efficacy of existing drugs.

In conclusion, Ethyl 2-(2-isopropyl-5-methylphenoxy)acetate (CAS: 65101-72-6) represents a promising area of research in the field of chemical biology and pharmaceutical sciences. Recent studies have shed light on its synthetic accessibility, biological activity, and pharmacokinetic properties, paving the way for its potential application in drug development. Continued research efforts will be crucial to fully unlock its therapeutic potential and address the remaining challenges in its development.